Cas no 2172084-89-6 (3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid)

• Product Name: 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid
• CAS No: 2172084-89-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5896862
• PubChem ID: 165552927
• Update Time: 2025-10-28

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid
• 2172084-89-6
• EN300-1479504
• 3-(2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetamido)-2-methoxypropanoic acid

• Inchi： 1S/C26H30N2O6/c1-33-22(24(30)31)14-27-23(29)13-26(11-6-12-26)16-28-25(32)34-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,21-22H,6,11-16H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LSIYMICCFMCNFU-UHFFFAOYSA-N
• SMILES： O=C(CC1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)NCC(C(=O)O)OC

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid

Comprehensive Analysis of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid (CAS No. 2172084-89-6)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid (CAS No. 2172084-89-6) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in the development of novel therapeutic agents and biochemical tools. The Fmoc-protected amino acid derivative is particularly valued for its applications in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

The compound's unique structure, featuring a cyclobutyl ring and a methoxypropanoic acid moiety, offers distinct advantages in modulating peptide stability and bioavailability. Researchers are increasingly focusing on such modified amino acids to enhance the pharmacokinetic properties of peptide-based drugs. With the growing demand for targeted therapies and personalized medicine, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid is gaining attention for its potential in designing next-generation biologics.

One of the most searched topics in peptide chemistry revolves around the optimization of synthesis protocols. The Fmoc group in this compound provides a reversible protection strategy, enabling efficient stepwise elongation of peptide chains. This aligns with the industry's shift toward greener and more sustainable synthetic methods, as the Fmoc-based SPPS reduces the need for harsh deprotection conditions compared to traditional Boc chemistry. Additionally, the compound's solubility and reactivity profiles make it a versatile building block for combinatorial chemistry libraries.

Recent advancements in AI-driven drug discovery have further highlighted the importance of specialized compounds like 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid. Machine learning models are now being trained to predict the optimal incorporation of such non-natural amino acids into peptide sequences to improve binding affinity and metabolic stability. This intersection of computational chemistry and experimental synthesis is a hot topic among researchers and pharmaceutical companies alike.

From a commercial perspective, the demand for high-purity peptide intermediates is on the rise, driven by the expanding market for therapeutic peptides and diagnostic reagents. The compound's CAS No. 2172084-89-6 is frequently referenced in patent applications and scientific literature, underscoring its relevance in intellectual property landscapes. Quality control and analytical characterization, including HPLC and mass spectrometry, are critical for ensuring batch-to-batch consistency, a concern frequently raised by end-users in online forums and technical discussions.

In conclusion, 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetamido)-2-methoxypropanoic acid represents a sophisticated tool in modern peptide science. Its applications span from drug development to material science, reflecting the compound's adaptability and value. As research continues to uncover new functionalities, this molecule is poised to remain at the forefront of innovation in synthetic chemistry and biotechnology.